N-(4-(diisopropylamino)but-2-yn-1-yl)-3-fluorobenzamide

• IUPAC Name: N-[4-[di(propan-2-yl)amino]but-2-ynyl]-3-fluorobenzamide
• InChI: InChI=1S/C17H23FN2O/c1-13(2)20(14(3)4)11-6-5-10-19-17(21)15-8-7-9-16(18)12-15/h7-9,12-14H,10-11H2,1-4H3,(H,19,21)
• InChI Key: BGHWVMRMOPFBHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC#CCNC(=O)C1=CC(=CC=C1)F)C(C)C
• Molecular Formula: C17H23FN2O
• Molecular Weight: 290.38 g/mol

Description

N-(4-(diisopropylamino)but-2-yn-1-yl)-3-fluorobenzamide, also known as DIBO, is a potent and selective inhibitor of the transcription factor nuclear factor kappa B (NF-κB). NF-κB is a key regulator of inflammation, immune response, and cell survival, making it an attractive target for the development of anti-inflammatory and anti-cancer drugs. DIBO has shown promising results in preclinical studies, and its synthesis and mechanism of action have been extensively studied.

Scientific Research Applications

Metabotropic Glutamate Receptor 1 (mGluR1) Antagonists

N-(4-(diisopropylamino)but-2-yn-1-yl)-3-fluorobenzamide derivatives have been identified as potent antagonists of the metabotropic glutamate receptor 1 (mGluR1). These compounds exhibit excellent subtype selectivity and pharmacokinetic profiles in rats, demonstrating potent antipsychotic-like effects in various animal models. Their suitability as positron emission tomography (PET) tracers makes them valuable for elucidating mGluR1 functions in the human brain, thus contributing significantly to the understanding and potential treatment of neurological disorders (Satoh et al., 2009).

PET Imaging Ligands

Further research has led to the synthesis of novel radioligands for PET imaging of mGluR1 in the rodent brain. These developments enable detailed imaging of mGluR1 distribution, providing insights into the receptor's involvement in various neurological conditions and offering a pathway for the development of targeted therapeutics (Fujinaga et al., 2012).

Imaging for mGluR1 in Brain Studies

The utility of 4-[18F]fluoro-N-[4-[6-(isopropylamino)pyrimidin-4-yl]-1,3-thiazol-2-yl]-N-methylbenzamide ([18F]FITM) as a PET ligand for imaging mGluR1 in rat and monkey brains underscores the compound's potential in clinical research. This ligand exhibits excellent profiles for mGluR1 imaging, facilitating the study of regional mGluR1 distribution and drug occupancy in the brain, which is crucial for the development of mGluR1-targeted therapies (Yamasaki et al., 2012).

Tumor Proliferation Imaging

In the context of oncology, derivatives of N-(4-(diisopropylamino)but-2-yn-1-yl)-3-fluorobenzamide have been explored for their potential in imaging tumor proliferation via PET. This approach could significantly enhance the accuracy of cancer diagnosis and the assessment of tumor aggressiveness, aiding in the development of personalized treatment plans (Dehdashti et al., 2013).

Sigma-2 Receptor Imaging

The exploration of fluorine-18-labeled benzamide analogues for imaging the sigma2 receptor status of solid tumors with PET highlights another vital research application. These compounds demonstrate high tumor uptake and favorable tumor/normal tissue ratios, making them promising tools for the non-invasive assessment of tumor biology and the effectiveness of targeted therapies (Tu et al., 2007).